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Compound of Interest

Compound Name: 1,2-Diiodododecane

Cat. No.: B14356176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of diverse

functionalized dodecane derivatives starting from 1,2-diiodododecane. The methodologies

outlined herein focus on nucleophilic substitution and palladium-catalyzed cross-coupling

reactions, which are fundamental transformations in modern organic synthesis. These

functionalized long-chain alkanes are valuable intermediates in the development of new

therapeutic agents and advanced materials.[1][2]

Overview of Synthetic Pathways
1,2-Diiodododecane is a versatile substrate for introducing a variety of functional groups onto

a C12 backbone. The two primary strategies for its functionalization are nucleophilic

substitution and carbon-carbon bond-forming cross-coupling reactions. The presence of two

iodine atoms on adjacent carbons allows for the introduction of two functional groups, leading

to products with unique properties.

A general workflow for the synthesis of these derivatives is presented below. The choice of

reaction pathway depends on the desired functionality.
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Starting Material

1,2-Diiodododecane

Nucleophilic Substitution

 Nucleophile
(e.g., NaN3, KCN, R-NH2)

Cross-Coupling Reactions

 Organometallic Reagent
(e.g., R-B(OH)2, R-SnBu3)

1,2-Diaminododecanes 1,2-Diazidododecanes 1,2-Dithioldodecanes 1,2-Dialkynyldodecanes 1,2-Diaryldodecanes
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Reactants

Sonogashira Catalytic Cycle

Product

1,2-Diiodododecane

R'-Pd(II)-I

Terminal Alkyne
(R-C≡CH)

R'-Pd(II)-C≡C-R

Pd(0)L_n

Oxidative
Addition

 R'-I

1,2-Dialkynyl-dodecane

Transmetalation
(with Cu-acetylide)

 Cu-C≡C-R

 R'-C≡C-R
(Product)

Reductive
Elimination

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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